tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate

• IUPAC Name: tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key: XRNLYXKYODGLMI-JGVFFNPUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)F)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H]([C@H](C1)F)O
• Molecular Formula: C10H18FNO3
• DSSTOX Substance ID: DTXSID30653987
• Molecular Weight: 219.25 g/mol
• CAS RN: 1174020-40-6, 955028-88-3

Description

Tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate is a chemical compound with the formula C9H16FNO3 and a molecular weight of 205.23 g/mol. It is a derivative of piperidine, a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom. The 3-fluoro-4-hydroxy substitutions indicate that a fluorine atom and a hydroxyl group are attached to the third and fourth carbon atoms of the ring, respectively.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 205.23 g/mol. Other physical and chemical properties like boiling point, density, and others are not available in the sources I found.

Scientific Research Applications

Stereoselective Syntheses of tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate

This compound and its derivatives underwent reactions to yield various isomers. These reactions are significant for the stereoselective synthesis of complex organic molecules, which can be crucial for the development of pharmaceuticals and other fine chemicals (Boev et al., 2015).

Synthesis and Characterization

Synthesis of trans-4-Triazolyl-Substituted 3-Hydroxypiperidines

This work details the synthesis of a tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, a scaffold for creating substituted piperidines. This highlights its application as a versatile precursor in organic synthesis, leading to a wide range of substituted piperidines with potential applications in medicinal chemistry (Harmsen et al., 2011).

X-ray and DFT Analyses

The synthesis and characterization of derivatives from tert-butyl 4-oxopiperidine-1-carboxylate were explored, including X-ray crystallographic analysis and DFT studies. This research provides insights into the molecular and crystal structures of these compounds, which is crucial for understanding their properties and potential applications (Çolak et al., 2021).

Catalysis and Intermediate Application

Fluorinated Analogues as Protecting Groups

A series of fluorous derivatives were prepared and evaluated as reagents for the protection of carboxylic acids in fluorous synthesis. This highlights the application of tert-butyl derivatives as novel protecting groups in synthetic chemistry, offering benefits in separation and purification processes (Pardo et al., 2001).

Mechanism of Action

The mechanism of action of this compound is not specified in the available sources. It’s possible that it could act as a building block in the synthesis of more complex molecules, given its structure.

Future Directions

The future directions for the use of this compound are not specified in the available sources. Given its structure, it could potentially be used in the synthesis of pharmaceuticals or other organic compounds.